N-(4'-fluorobenzoyl)-6-chloroanthranilic acid

• Molecular Formula: C14H9ClFNO3
• Molecular Weight: 293.68 g/mol
• IUPAC Name: 2-chloro-6-[(4-fluorobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C14H9ClFNO3/c15-10-2-1-3-11(12(10)14(19)20)17-13(18)8-4-6-9(16)7-5-8/h1-7H,(H,17,18)(H,19,20)
• InChI Key: KIPJQPKLFRHXBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)NC(=O)C2=CC=C(C=C2)F

Description

N-(4'-fluorobenzoyl)-6-chloroanthranilic acid is a useful research compound. Its molecular formula is C14H9ClFNO3 and its molecular weight is 293.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17.5 parts of 4-fluorobenzoyl chloride and 14 parts of N,N-dimethylcyclohexylamine are introduced simultaneously, from 2 feeds, into a solution of 17.1 parts of 6-chloroanthranilic acid in 230 parts of ethyl acetate at from 10° to 20° C., and the mixture is then stirred for 20 minutes at 30° C. Thereafter, the reaction mixture is washed once with 1 N hydrochloric acid and then with water, a colorless precipitate being formed. The latter is dissolved in ethyl acetate, and the organic phase is again washed with 1 N hydrochloric acid and then with water, dried over magnesium sulfate and evaporated down; 29 parts of N-(4'-fluorobenzoyl)-6-chloroanthranilic acid, of melting point 228°-233° C., are obtained.